Cas no 335449-20-2 (1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one)

1-(2-Chloropyridin-3-yl)-2,2-difluoroethan-1-one is a fluorinated pyridine derivative with notable reactivity due to the presence of both chloro and difluoro substituents. The compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its electron-deficient pyridine ring enhances electrophilic properties, facilitating nucleophilic substitution reactions. The difluoroacetyl group contributes to increased metabolic stability and lipophilicity, making it valuable in drug design. The chloro substituent at the 2-position further enables selective functionalization. This compound is characterized by high purity and consistent performance, ensuring reliability in complex synthetic pathways. Its structural features make it a preferred choice for researchers developing bioactive molecules.

1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one structure

335449-20-2 structure

Product Name:1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one

CAS No:335449-20-2

MF:C₇H₄ClF₂NO

MW:191.562567710876

CID:868025

PubChem ID:18187281

Update Time:2026-04-29

1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-chloropyridin-3-yl)-2,2-difluoroethanone
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- 1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one

1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1928766-0.05g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	0.05g	$959.0	2023-09-17
Enamine	EN300-1928766-0.1g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	0.1g	$1005.0	2023-09-17
Enamine	EN300-1928766-0.25g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	0.25g	$1051.0	2023-09-17
Enamine	EN300-1928766-0.5g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	0.5g	$1097.0	2023-09-17
Enamine	EN300-1928766-1.0g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	1g	$1142.0	2023-05-31
Enamine	EN300-1928766-2.5g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	2.5g	$2240.0	2023-09-17
Enamine	EN300-1928766-5.0g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	5g	$3313.0	2023-05-31
Enamine	EN300-1928766-10.0g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	10g	$4914.0	2023-05-31
Enamine	EN300-1928766-1g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	1g	$1142.0	2023-09-17
Enamine	EN300-1928766-5g	1-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-one	335449-20-2	5g	$3313.0	2023-09-17